Cas no 28058-62-0 (Clocapramine Dihydrochloride)

• Product Name: Clocapramine Dihydrochloride
• CAS No: 28058-62-0
• MF: C₂₈H₃₉Cl₃N₄O
• MW: 553.994464159012
• CID: 284512
• PubChem ID: 11504967
• Update Time: 2025-10-29

Clocapramine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4'-Carbamoyl-1'-[3-(3-chloro-10,11-dihydro-5H-dibenzo[b,f]azepin- 5-yl)propyl]-1,4'-bipiperidinium dichloride
• Clocapramine Dihydrochloride
• -(3-(10,11-DIHYDRO-3-CHLORO-5H-DIBENZ-(b,f)AZEPIN-5-YL)PROPYL)-(1,4&prime
• 1&prime
• 1'-[3-(3-chloro-10,11-dihydro-dibenzo[b,f]azepin-5-yl)-propyl]-octahydro-[1,4']bipyridinyl-4'-carboxylic acid amide
• 3-Chlorocarpipramine
• AC1L1EHB
• -CARBOXAMIDE DIHYDROCHLORIDE
• Clocapramina
• clocapramine
• Clocapramine (INN)
• Clocapramine [INN]
• Clocapramine HCl
• Clocapraminum
• Clocarpramine dihydrochloride
• Y 4153
• CLOCAPRAMINE DIHYDROCHLORIDE ANHYDROUS
• EINECS 248-805-8
• clocapramine hydrochloride
• CLOCAPRAMINE HYDROCHLORIDE ANHYDROUS
• Clofekton
• CLOCAPRAMINE DIHYDROCHLORIDE [MI]
• 1'-[3-(3-Chloro-10,11-dihydro-5H-dibenz(b,f)azepin-5-yl)propyl][1,4'-bipiperidine]-4'-carboxamide dihydrochloride
• 1'-(3-(3-Chloro-10,11-dihydro-5H-dibenz(b,f)azepin-5-yl)propyl)(1,4'-bipiperidine)-4'-carboxamide dihydrochloride
• Clocapramine hydrochloride [JAN]
• 28058-62-0
• UNII-K7UMH49J6Q
• K7UMH49J6Q
• Q27282063
• 3-Chlorocarpipramine dihydrochloride
• Clocarpramine HCl
• 3-CHLORO-5-(3-(4-PIPERIDINO-4-CARBAMOYLPIPERIDINO)PROPYL)-10,11-DIHYDRO-5H-DIBENZ(B,F)AZEPINE DIHYDROCHLORIDE
• NS00049288
• 1'-[3-(3-Chloro-10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)propyl][1,4'-bipiperidine]-4'-carboximidic acid--hydrogen chloride (1/2)
• CLOCAPRAMINE HYDROCHLORIDE [WHO-DD]
• DTXSID20950770
• (1,4'-Bipiperidine)-4'-carboxamide, 1'-(3-(10,11-dihydro-3-chloro-5H-dibenz(b,f)azepin-5-yl)propyl)-, dihydrochloride
• (1,4'-BIPIPERIDINE)-4'-CARBOXAMIDE, 1'-(3-(3-CHLORO-10,11-DIHYDRO-5H-DIBENZ(B,F)AZEPIN-5-YL)PROPYL)-, HYDROCHLORIDE (1:2)
• 1-[3-(2-chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl]-4-piperidin-1-ylpiperidine-4-carboxamide;dihydrochloride
• 1-[3-(2-chloro-5, 6-dihydrobenzo[b][1]benzazepin-11-yl)propyl]-4-piperidin-1-ylpiperidine-4-carboxamide;dihydrochloride
• UUTRFZNTTSPNOY-UHFFFAOYSA-N

• Inchi： 1S/C28H37ClN4O.2ClH/c29-24-12-11-23-10-9-22-7-2-3-8-25(22)33(26(23)21-24)18-6-15-31-19-13-28(14-20-31,27(30)34)32-16-4-1-5-17-32;;/h2-3,7-8,11-12,21H,1,4-6,9-10,13-20H2,(H2,30,34);2*1H
• InChI Key： UUTRFZNTTSPNOY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2CCC3C=CC=CC=3N(C=2C=1)CCCN1CCC(C(N)=O)(CC1)N1CCCCC1.Cl.Cl

Computed Properties

• Exact Mass: 552.218945g/mol
• Monoisotopic Mass: 552.218945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Melting Point: >250°C (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)

Clocapramine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator, under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines

Additional information on Clocapramine Dihydrochloride

Clocapramine Dihydrochloride: A Comprehensive Overview

Clocapramine Dihydrochloride, also known by its CAS number CAS No. 28058-62-0, is a compound of significant interest in the field of pharmacology and neuroscience. This compound, classified as a neurotransmitter reuptake inhibitor, has garnered attention due to its potential therapeutic applications in treating various neuropsychiatric disorders. Recent studies have shed light on its mechanism of action, pharmacokinetics, and efficacy in preclinical models, making it a promising candidate for further exploration.

The chemical structure of Clocapramine Dihydrochloride is characterized by its ability to interact with key neurotransmitter systems, particularly dopamine and norepinephrine. This interaction suggests its potential role in modulating mood and cognitive functions, which are often impaired in conditions such as depression and anxiety. Researchers have employed advanced techniques, including molecular docking studies and electrophysiological assays, to elucidate the precise binding mechanisms of this compound. These findings have been published in reputable journals, underscoring the scientific rigor behind its investigation.

One of the most compelling aspects of Clocapramine Dihydrochloride is its selective affinity for certain receptor subtypes. This selectivity not only enhances its therapeutic potential but also minimizes the risk of adverse side effects, a critical factor in drug development. Recent clinical trials have demonstrated its efficacy in reducing depressive symptoms in animal models, with results comparable to existing antidepressants but with a potentially improved safety profile.

In terms of pharmacokinetics, CAS No. 28058-62-0 exhibits favorable absorption and bioavailability characteristics, making it suitable for oral administration. Studies have shown that it achieves optimal plasma concentrations within a short timeframe, ensuring rapid onset of action. Additionally, its metabolism and excretion pathways have been thoroughly investigated, providing insights into its suitability for long-term use.

The latest research on Clocapramine Dihydrochloride has also explored its potential in treating neurodegenerative diseases such as Alzheimer's disease. Preclinical data indicate that this compound may protect against neuronal damage by inhibiting oxidative stress and inflammation. These findings open new avenues for its application beyond traditional psychiatric indications.

In conclusion, Clocapramine Dihydrochloride (CAS No. 28058-62-0) represents a promising compound with diverse therapeutic applications. Its unique pharmacological properties, combined with recent advancements in understanding its mechanisms of action, position it as a valuable asset in the development of novel treatments for neuropsychiatric disorders. As research continues to unfold, the potential of this compound to revolutionize therapeutic strategies remains an exciting prospect for both scientists and clinicians alike.